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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Phenylazophenol, also known as 4-Hydroxyazobenzene or Solvent Yellow 7, is a versatile
azo dye with applications in various scientific fields, including histology and diagnostic assay
manufacturing.[1] Its chemical structure, characterized by an azo group (-N=N-) linking two
aromatic rings, one of which is substituted with a hydroxyl group, imparts the properties of a
lysochrome. Lysochromes, or fat-soluble dyes, are utilized in microscopy to visualize
hydrophobic substances, most notably lipids, within biological specimens.[2][3][4] The staining
mechanism of these dyes is a physical process based on their preferential solubility in the
target lipid structures over the solvent in which they are applied.[2][5][6] When a tissue section
is immersed in a solution of a lysochrome, the dye molecules patrtition into the intracellular lipid
droplets, rendering them visible under a microscope.[5][6]

While specific, validated staining protocols for 4-Phenylazophenol are not extensively
documented in mainstream histological literature, its properties as an azo dye soluble in
organic solvents like ethanol and acetone strongly suggest its utility as a lipid stain.[1] The
following application notes and protocols have been developed by adapting established
methods for other well-known lysochromes, such as the Sudan series of dyes (e.g., Sudan Ill,
Sudan IV, and Sudan Black B) and Oil Red O, which share a similar staining principle.[5][7][8]

Chemical and Physical Properties
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A comprehensive understanding of the physicochemical properties of 4-Phenylazophenol is
crucial for its effective application in staining techniques.

Property Value Reference

4-Hydroxyazobenzene,
Synonyms [9]
Solvent Yellow 7, C.I. 11800

CAS Number 1689-82-3 [9]

Molecular Formula C12H10N20 [1]

Molecular Weight 198.22 g/mol [1]
Orange to amber to dark red

Appearance [1]
powder

Melting Point 150-152 °C

Soluble in acetone and
Solubility ethanol; slightly soluble in hot [1]

water

Maximum Absorbance (Amax) 347 nm (in methanol)

Principle of Staining

The staining mechanism of 4-Phenylazophenol, as a lysochrome, is based on a simple
physical process of differential solubility, rather than a chemical reaction with cellular
components. This principle is often referred to as "like dissolves like."
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Mechanism of Lysochrome Staining
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Experimental Workflow for Staining Frozen Sections
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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